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Compound of Interest

Compound Name: N-Boc-thiourea

Cat. No.: B1334543 Get Quote

This technical guide provides a comprehensive overview of N-Boc-thiourea, a key reagent in

organic synthesis, particularly in the preparation of guanidines and other thiocarbonyl

compounds. This document is intended for researchers, scientists, and professionals in the

field of drug development and chemical research.

Core Compound Identification
The primary compound of interest, N-Boc-thiourea, is identified by the following chemical

identifiers. It is crucial to distinguish it from its di-substituted analogue, N,N'-Di-Boc-thiourea,

which possesses different properties and applications.

Compound CAS Number
Molecular Weight (
g/mol )

Molecular Formula

N-Boc-thiourea 268551-65-1[1][2] 176.24[1][2] C₆H₁₂N₂O₂S[2]

N,N'-Di-Boc-thiourea
145013-05-4[3][4][5]

[6]
276.35[3][6] C₁₁H₂₀N₂O₄S[3][5]

Physicochemical Properties
A summary of the key physical and chemical properties for N-Boc-thiourea and its di-

substituted form is presented below. These properties are essential for determining appropriate

reaction conditions and handling procedures.
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Property N-Boc-thiourea N,N'-Di-Boc-thiourea

Synonyms -
N,N'-Bis-tert-

butoxycarbonylthiourea[3][6]

Appearance Solid[1] White crystalline solid[5]

Melting Point 142 °C (decomposes)[1] 131-135 °C[5][6]

Purity 97%[1][2] 97%[3][6]

Experimental Protocols and Applications
N,N'-Di-Boc-thiourea is a notable thioacylating agent used in the synthesis of thiocarbonyl

compounds. A primary application is its use as a guanylating agent for the synthesis of

guanidines. This process typically involves the guanylation of amines.

A key experimental protocol involves the use of Mukaiyama's reagent as a promoter for the

guanylation of amines with N,N'-Di-Boc-thiourea.

Logical Workflow for Guanidine Synthesis
The following diagram illustrates the generalized workflow for the synthesis of guanidines using

a di-Boc protected thiourea.
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Caption: Generalized workflow for amine guanylation.

Safety and Handling
N-Boc-thiourea:

Hazard Classification: Skin Sensitizer.[1]

Precautionary Statements: P280 (Wear protective gloves/protective clothing/eye

protection/face protection).[1]
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Personal Protective Equipment (PPE): N95 dust mask, eyeshields, faceshields, gloves.[1]

Storage: Store in a class 13 location for non-combustible solids.[1]

N,N'-Di-Boc-thiourea:

Personal Protective Equipment (PPE): N95 dust mask, eyeshields, gloves.

Storage: Store in a class 13 location for non-combustible solids.

Note: This guide is intended for informational purposes for qualified professionals. Always

consult the specific Safety Data Sheet (SDS) before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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